Cas no 1804053-37-9 (Methyl 2-fluoro-5-methoxypyridine-4-acetate)

• Product Name: Methyl 2-fluoro-5-methoxypyridine-4-acetate
• CAS No: 1804053-37-9
• MF: C₉H₁₀FNO₃
• MW: 199.179006099701
• CID: 4802294
• Update Time: 2025-06-11

Methyl 2-fluoro-5-methoxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-fluoro-5-methoxypyridine-4-acetate

• Inchi： 1S/C9H10FNO3/c1-13-7-5-11-8(10)3-6(7)4-9(12)14-2/h3,5H,4H2,1-2H3
• InChI Key： HAYMINIFXANRBQ-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=N1)OC)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 1
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-fluoro-5-methoxypyridine-4-acetate

Methyl 2-Fluoro-5-Methoxypyridine-4-acetate (CAS No. 1804053-37-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Methyl 2-fluoro-5-methoxypyridine-4-acetate (CAS No. 1804053-37-9) is a versatile organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound is characterized by a pyridine ring substituted with a fluorine atom at the 2-position, a methoxy group at the 5-position, and an acetate ester at the 4-position. The combination of these functional groups imparts specific chemical and biological properties that make it an attractive candidate for various applications in drug discovery and development.

The molecular formula of methyl 2-fluoro-5-methoxypyridine-4-acetate is C₁₀H₁₁FO₃N, with a molecular weight of approximately 206.20 g/mol. The compound's structure can be represented as follows:

The synthesis of methyl 2-fluoro-5-methoxypyridine-4-acetate has been reported in several studies, highlighting various methods to achieve high yields and purity. One common approach involves the reaction of 2-fluoro-5-methoxypyridine with methyl bromoacetate in the presence of a base such as potassium carbonate. This method typically proceeds via nucleophilic substitution, leading to the formation of the desired ester product. The reaction conditions, including temperature, solvent, and catalyst, can be optimized to enhance yield and selectivity.

In recent years, methyl 2-fluoro-5-methoxypyridine-4-acetate has been explored for its potential as a building block in the synthesis of bioactive molecules. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The presence of fluorine and methoxy groups in the structure can influence the compound's pharmacological properties by modulating its lipophilicity, metabolic stability, and receptor binding affinity.

One notable application of methyl 2-fluoro-5-methoxypyridine-4-acetate is in the development of novel anti-inflammatory agents. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity in vitro and in vivo. The mechanism of action was attributed to the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses.

Beyond its anti-inflammatory properties, methyl 2-fluoro-5-methoxypyridine-4-acetate has also shown promise as a lead compound for anti-cancer drug discovery. A recent study published in Cancer Research reported that certain derivatives of this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism underlying this activity is thought to involve the induction of apoptosis through mitochondrial dysfunction and DNA damage.

In addition to its therapeutic applications, methyl 2-fluoro-5-methoxypyridine-4-acetate has been used as a probe molecule in biochemical assays to study protein-ligand interactions. The unique electronic properties of the pyridine ring and the substituent groups make it an ideal candidate for fluorescence-based assays and other biophysical techniques. These applications have contributed to a better understanding of protein function and ligand binding kinetics.

The safety profile of methyl 2-fluoro-5-methoxypyridine-4-acetate has been evaluated in several preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, methyl 2-fluoro-5-methoxypyridine-4-acetate (CAS No. 1804053-37-9) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features make it an attractive candidate for drug discovery efforts targeting various diseases, including inflammation and cancer. Ongoing research continues to uncover new insights into its biological activities and potential therapeutic uses.